Cas no 935687-49-3 (Benzyl 6-aminonicotinate)

• Product Name: Benzyl 6-aminonicotinate
• CAS No: 935687-49-3
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• MDL: MFCD12913991
• CID: 819924
• Update Time: 2025-07-22

Benzyl 6-aminonicotinate Chemical and Physical Properties

Names and Identifiers

• Benzyl 6-aminonicotinate
• benzyl 6-aminopyridine-3-carboxylate

• MDL： MFCD12913991
• Inchi： 1S/C13H12N2O2/c14-12-7-6-11(8-15-12)13(16)17-9-10-4-2-1-3-5-10/h1-8H,9H2,(H2,14,15)
• InChI Key： WZFRFMFRNZBTPU-UHFFFAOYSA-N
• SMILES： O(C(C1C=NC(=CC=1)N)=O)CC1C=CC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Benzyl 6-aminonicotinate

Recent Advances in the Study of Benzyl 6-aminonicotinate (CAS: 935687-49-3) and Its Applications in Chemical Biology and Medicine

Benzyl 6-aminonicotinate (CAS: 935687-49-3) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile building block for the synthesis of novel bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound has been investigated for its role in the development of kinase inhibitors, particularly those targeting cancer-related pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Benzyl 6-aminonicotinate exhibit potent inhibitory activity against specific tyrosine kinases, with IC50 values in the low nanomolar range. The study also revealed promising selectivity profiles, suggesting potential for reduced off-target effects in therapeutic applications.

In addition to its kinase inhibitory properties, recent research has explored the compound's utility in prodrug design. A team at the University of Tokyo reported in Bioorganic & Medicinal Chemistry Letters (2024) on the development of a series of prodrugs based on Benzyl 6-aminonicotinate, designed to improve the bioavailability of poorly soluble therapeutic agents. The study demonstrated significant improvements in oral absorption for several model compounds, opening new possibilities for drug formulation strategies.

Structural studies using X-ray crystallography have provided valuable insights into the molecular interactions of Benzyl 6-aminonicotinate derivatives with their biological targets. A Nature Communications paper (2023) presented high-resolution structures of several complexes, revealing key hydrogen bonding patterns and hydrophobic interactions that contribute to binding affinity and specificity. These findings are informing the rational design of next-generation compounds with optimized pharmacological properties.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to Benzyl 6-aminonicotinate and its derivatives. A 2024 publication in Organic Process Research & Development described a scalable, green chemistry approach that reduces the number of synthetic steps while improving overall yield. This methodological improvement is particularly relevant for potential industrial-scale production of therapeutic candidates based on this scaffold.

Looking forward, the unique properties of Benzyl 6-aminonicotinate continue to inspire innovative research directions. Current investigations are exploring its potential in targeted drug delivery systems, as a component of PROTACs (proteolysis targeting chimeras), and in the development of fluorescent probes for biological imaging. The compound's versatility and demonstrated biological activity suggest it will remain an important focus of chemical biology research in the coming years.